Cas no 2171832-54-3 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• CAS No: 2171832-54-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6560954
• PubChem ID: 165544299
• Update Time: 2025-05-21

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• 2171832-54-3
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid
• EN300-1491173

• Inchi： 1S/C26H32N2O5/c1-17(25(30)31)14-15-27-24(29)13-7-8-18(2)28-26(32)33-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23H,7-8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NILHAQUNKPSJHP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid

Introduction to 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic Acid (CAS No. 2171832-54-3)

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171832-54-3, is a derivative of amino acids and has been studied for its potential applications in drug design and molecular biology. The structural complexity of this molecule, featuring a fluoren-9-ylmethoxycarbonyl group and an extended hexanamido side chain, makes it a promising candidate for various biochemical interactions.

The molecular structure of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid includes several functional groups that contribute to its unique chemical properties. The presence of the fluoren-9-ylmethoxycarbonyl moiety not only enhances the solubility and stability of the compound but also provides a platform for further chemical modifications. This feature is particularly valuable in the development of targeted therapies, where specific molecular interactions are crucial for efficacy.

In recent years, there has been a growing interest in the use of amino acid derivatives as pharmacological agents. These compounds often exhibit high specificity and low toxicity, making them suitable for therapeutic applications. The hexanamido side chain in 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid contributes to its ability to interact with biological targets, such as enzymes and receptors, which are critical in modulating cellular processes.

One of the most compelling aspects of this compound is its potential role in modulating protein-protein interactions. The fluoren-9-ylmethoxycarbonyl group can serve as a handle for site-specific labeling, allowing researchers to track protein dynamics in living cells. This capability is particularly useful in studying signaling pathways and protein degradation mechanisms. Additionally, the extended side chain provides multiple sites for post-translational modifications, which can further tailor the biological activity of the compound.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high levels of selectivity and efficiency in these reactions.

In terms of biological activity, preliminary studies have shown that 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid exhibits inhibitory effects on certain enzymes involved in inflammation and cancer progression. These findings are particularly exciting given the increasing demand for novel anti-inflammatory and anticancer agents. The compound's ability to interact with specific targets without causing significant off-target effects makes it an attractive candidate for further development.

The use of computational modeling has been instrumental in understanding the interactions between 4-5-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)hexanamido- 2-methylbutanoic acid and its biological targets. These studies have provided valuable insights into the binding affinity and mechanism of action of the compound. By leveraging computational tools, researchers can predict how modifications to the structure might affect biological activity, thereby accelerating the drug discovery process.

Future research on 4- 5-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)hexanamido- 2-methylbutanoic acid will likely focus on optimizing its pharmacokinetic properties and exploring its potential in preclinical studies. The development of novel formulations that enhance bioavailability and target specificity will be crucial for translating these findings into clinical applications. Additionally, investigating the compound's efficacy in animal models will provide further evidence supporting its potential as a therapeutic agent.

The versatility of 4- 5-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)hexanamido- 2-methylbutanoic acid also makes it a valuable tool for basic research in molecular biology. Its ability to modulate protein-protein interactions opens up new avenues for studying complex biological processes. By providing researchers with a means to dissect these interactions at a molecular level, this compound could lead to significant breakthroughs in our understanding of cellular function.

In conclusion, 4- 5-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)hexanamido- 2-methylbutanoic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to interact with biological targets, make it an exciting candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both therapeutic and academic settings.